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For Researchers, Scientists, and Drug Development Professionals

Introduction
Daphniyunnine A is a member of the complex and structurally diverse family of

Daphniphyllum alkaloids.[1][2][3] These natural products, isolated from plants of the

Daphniphyllum genus, have garnered significant interest from the scientific community due to

their intricate polycyclic architectures and potential biological activities.[1][2][3] This technical

guide provides a consolidated overview of the known chemical properties and stability of

Daphniyunnine A, intended to serve as a foundational resource for researchers in natural

product chemistry, pharmacology, and drug development. While information on

Daphniyunnine A remains limited in the public domain, this document synthesizes the

available data to support further investigation into its therapeutic potential.

Chemical and Physical Properties
Daphniyunnine A is a polycyclic alkaloid with a complex stereochemistry.[1][2][3] Its structure

was first elucidated through spectroscopic methods and confirmed by single-crystal X-ray

diffraction.[1] The fundamental chemical and physical properties of Daphniyunnine A are

summarized in the table below. It is important to note that some of these data are predicted and

have not been experimentally verified in published literature.
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Property Value Source

Molecular Formula C₂₃H₃₁NO₃ Multiple Sources

Molecular Weight 369.50 g/mol Multiple Sources

CAS Number 881388-87-0 Multiple Sources

Appearance
White to off-white solid

(presumed)
Inferred

Predicted Density 1.24 g/cm³ TargetMol

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

ChemFaces

Melting Point Not reported N/A

pKa Not reported N/A

Stability and Storage
Specific studies on the stability of Daphniyunnine A under various conditions (e.g., pH,

temperature, light exposure) are not extensively reported in the literature. However, general

storage guidelines are available from commercial suppliers.

Solid Form: For long-term storage, Daphniyunnine A powder should be kept at -20°C and is

expected to be stable for up to three years.

In Solvent: When dissolved in a solvent, solutions of Daphniyunnine A should be stored at

-80°C for optimal stability, with an expected shelf-life of up to one year.

It is worth noting that some Daphniphyllum alkaloids have been reported to be unstable,

particularly during chemical synthesis. Therefore, careful handling and storage are

recommended to prevent degradation.

Experimental Protocols
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Detailed experimental protocols for the synthesis, analysis, or biological testing of

Daphniyunnine A are not readily available in the public domain. The primary literature

describing its isolation provides an outline of the general methodology used, but lacks the

specific, step-by-step detail required for replication.

Isolation and Characterization Workflow
The general workflow for the isolation and characterization of Daphniyunnine A from its

natural source, Daphniphyllum yunnanense, is depicted in the diagram below. This process

involves extraction from the plant material, followed by chromatographic separation to isolate

the pure compound. The structure is then elucidated using a combination of spectroscopic

techniques.
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Isolation and Characterization Workflow for Daphniyunnine A
Daphniphyllum yunnanense

(Stems and Leaves)

Solvent Extraction

Crude Alkaloid Extract

Chromatographic Separation
(e.g., Column Chromatography, HPLC)

Pure Daphniyunnine A

Spectroscopic Analysis
(NMR, MS) Single-Crystal X-ray Diffraction

Structural Elucidation

Click to download full resolution via product page

A generalized workflow for the isolation and structural determination of Daphniyunnine A.

Biological Activity and Signaling Pathways
While many Daphniphyllum alkaloids have been reported to exhibit a range of biological

activities, including cytotoxic, anti-inflammatory, and neuroprotective effects, the specific

biological profile of Daphniyunnine A is not well-documented. One of its co-isolated
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analogues, Daphniyunnine D, has shown cytotoxicity against P-388 and A-549 tumor cell lines.

[1] However, at present, there are no published studies detailing the mechanism of action or

any associated signaling pathways for Daphniyunnine A. The mode of action of

Daphniyunnine A largely remains a subject for future investigation.

Conclusion
Daphniyunnine A is a structurally intriguing natural product with potential for further scientific

exploration. This guide has summarized the currently available information on its chemical

properties and stability. It is evident that significant knowledge gaps exist, particularly

concerning its quantitative chemical properties, detailed stability profile, and biological

mechanism of action. Further research is warranted to fully characterize this complex molecule

and to explore its potential as a lead compound in drug discovery. Researchers are

encouraged to consult the primary literature for foundational context and to employ rigorous

analytical techniques in any new investigations of this promising Daphniphyllum alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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